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Compound of Interest

Compound Name: (S)-1-Bromo-2-methylbutane

Cat. No.: B1277395

An In-depth Technical Guide on the Molecular Weight of (S)-1-Bromo-2-methylbutane

This guide provides a detailed analysis of the molecular weight of (S)-1-Bromo-2-
methylbutane, a chiral organobromine compound relevant in synthetic organic chemistry. The
content is tailored for researchers, scientists, and professionals in drug development.

Molecular Identity

(S)-1-Bromo-2-methylbutane is the S-enantiomer of 1-bromo-2-methylbutane. It is also known
by other names, including (S)-(+)-1-Bromo-2-methylbutane and (S)-(+)-2-Methylbutyl
bromide[1][2][3].

Molecular Formula and Weight

The molecular formula for (S)-1-Bromo-2-methylbutane is CsH11Br[1][4]. Its molecular weight
is a key physical constant, essential for stoichiometric calculations in chemical reactions and for
material characterization. The accepted molecular weight is approximately 151.04 g/mol [2][4].

Calculation of Molecular Weight

The molecular weight is calculated by summing the atomic weights of each atom present in the
molecule. The calculation is based on the molecular formula and the standard atomic weights
of the constituent elements: Carbon (C), Hydrogen (H), and Bromine (Br).

The standard atomic weight for some elements is expressed as an interval to reflect the natural
variation in isotopic abundance. For practical calculations, a conventional value is often used.
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Standard Convention
. . Total
] Atomic al Atomic ]
Element Symbol Quantity . . Weight (
Weight Weight (
g/mol )
(Interval) g/mol )
[12.0096,
Carbon C 5 12.011 60.055
12.0116][5]
[1.00784,
Hydrogen H 11 1.008 11.088
1.00811][6][7]
[79.901,
Bromine Br 1 79.907][8]1[9] 79.904 79.904
[10]

Total 151.047

The calculated molecular weight of 151.047 g/mol is consistent with the widely cited value of
151.04 g/mol [3].

Inapplicability of Experimental Protocols and
Pathway Visualization

The determination of a compound's molecular weight is a fundamental calculation based on
established atomic weights, which are determined through extensive experimental
measurements and standardized by organizations such as the International Union of Pure and
Applied Chemistry (IUPAC). Therefore, a detailed experimental protocol for determining the
molecular weight of a single, known compound like (S)-1-Bromo-2-methylbutane is not
applicable in this context. The value is derived from the defined atomic weights of its
constituent elements.

Similarly, the request for diagrams of signaling pathways or experimental workflows using
Graphviz is not relevant to the topic of molecular weight. Such visualizations are appropriate for
illustrating complex biological processes, chemical synthesis routes, or analytical procedures,
none of which are involved in the straightforward calculation of a molecule's weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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